Cas no 24317-96-2 (Ethyl 2-benzoylpentanoate)

• Product Name: Ethyl 2-benzoylpentanoate
• CAS No: 24317-96-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD19302967
• CID: 288790
• Update Time: 2025-04-19

Ethyl 2-benzoylpentanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-oxo-a-propyl-, ethyl ester
• ethyl 2-benzoylpentanoate
• (+-)-3-Oxo-2-propyl-3-phenyl-propionsaeure-aethylester
• 2-Benzoyl-valeriansaeure-aethylester
• 2-benzoyl-valeric acid ethyl ester
• 2-Propyl-2-benzoyl-essigsaeure-ethylester
• 2-propyl-3-oxo-3-phenylpropionic acid ethyl ester
• AC1L5JLA
• AC1Q5ES8
• AR-1I8317
• CTK4F3375
• ethyl 2-benzoylvalerate
• NSC71618
• Ethyl 2-benzoylpentanoate

• MDL： MFCD19302967
• Inchi： 1S/C14H18O3/c1-3-8-12(14(16)17-4-2)13(15)11-9-6-5-7-10-11/h5-7,9-10,12H,3-4,8H2,1-2H3
• InChI Key： VGSIFKKEDZIPEN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)CCC)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.046
• Boiling Point: 313°C at 760 mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.499
• PSA: 43.37
• LogP: 2.84870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones